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l. Introduction: The Role of Alkylbenzene
Surfactants in Tertiary Oil Recovery

Primary and secondary oil recovery methods often leave a substantial amount of the original olil
in place (OOIP), trapped within the reservoir rock by capillary forces.[1] Enhanced Oil Recovery
(EOR) encompasses tertiary techniques designed to mobilize this residual oil.[2][3] Chemical
EOR (cEOR), in particular, has proven to be a highly effective strategy, with surfactant flooding
being a cornerstone of this approach.[4][5]

Surfactants, or surface-active agents, are organic compounds with a dual-natured molecular
structure: a hydrophilic (water-attracting) head and a hydrophobic (oil-attracting) tail.[4] This
amphiphilic nature allows them to position themselves at the oil-water interface, drastically
altering the fluid dynamics within the reservoir.[6]

Tridecylbenzene, a type of alkylbenzene, serves as a key precursor for a class of powerful
anionic surfactants used in EOR: alkylbenzene sulfonates. By attaching a sulfonate group (-
SOs7) to the benzene ring, tridecylbenzene is transformed into a potent surface-active agent.
These surfactants are particularly favored for EOR applications in sandstone reservoirs due to
their excellent chemical stability under harsh conditions, cost-effectiveness, and low adsorption
on the rock surface at neutral to high pH.[6] This document provides a detailed guide to the
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mechanisms, experimental evaluation, and protocols for applying tridecylbenzene-based
surfactants in EOR research.

Il. Core Mechanisms of Tridecylbenzene Sulfonates
in EOR

The efficacy of tridecylbenzene sulfonate surfactants in mobilizing trapped oil hinges on two
primary, often synergistic, mechanisms: the reduction of interfacial tension and the alteration of
rock wettability.[1][7]

A. Interfacial Tension (IFT) Reduction

Capillary forces, which are a direct function of the interfacial tension between oil and water, are
the primary reason for oil entrapment in the microscopic pores of reservoir rock.[8] To mobilize
this trapped oil, the viscous forces of the injected fluid must overcome these capillary forces.
The ratio of these forces is described by the dimensionless Capillary Number (Nc).[8]

Surfactant molecules adsorb at the oil-water interface, disrupting the cohesive forces and
dramatically lowering the IFT.[1][9] The goal of surfactant flooding is to achieve ultra-low IFT
(typically < 102 mN/m), which increases the Capillary Number by several orders of magnitude.
[8] This significant reduction in interfacial forces allows the displacing fluid (water) to mobilize
oil droplets that were previously immobile.[10] At optimal conditions of salinity and surfactant
concentration, a thermodynamically stable microemulsion of oil, water, and surfactant can form,
which is highly effective at displacing residual oil.[1][11]

B. Wettability Alteration

Wettability describes the preference of a solid surface (the reservoir rock) to be in contact with
one fluid over another.[1][12] Many reservoirs, particularly carbonates, are initially water-wet
but can become oil-wet over geological time due to the adsorption of polar components from
crude oil, such as asphaltenes.[12][13] In an oil-wet system, oil clings tightly to the rock
surface, making it extremely difficult to displace with water.

Tridecylbenzene sulfonate surfactants can adsorb onto the rock surface via their polar head
groups, effectively creating a new, water-attracting surface. This process shifts the rock's
preference from oil-wet or mixed-wet to strongly water-wet.[1][13] This change facilitates the
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detachment of the oil film from the rock surface, allowing water to spontaneously imbibe into
the smaller pores and displace the oil, significantly improving sweep efficiency.[14][15]
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Caption: Mechanisms of Tridecylbenzene Sulfonate in EOR.

lll. Experimental Protocols for Surfactant Evaluation

A systematic evaluation is crucial to select and optimize a tridecylbenzene sulfonate
formulation for specific reservoir conditions (temperature, salinity, oil composition).[7] The
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following protocols outline key laboratory procedures.

Protocol 1: Interfacial Tension (IFT) Measurement via
Spinning Drop Tensiometry

Causality: This is the primary screening test to determine a surfactant's ability to reduce oil-
water IFT to the ultra-low values required for mobilizing residual oil. The spinning drop method

is ideal for measuring these extremely low values, which are beyond the range of conventional
tensiometers.[8]

Methodology:

¢ Solution Preparation: Prepare a series of aqueous solutions containing the tridecylbenzene
sulfonate surfactant at various concentrations (e.g., 0.1 wt% to 2.0 wt%) in brine that mimics
the reservoir's salinity.

o Apparatus Setup: Calibrate the spinning drop tensiometer according to the manufacturer's
instructions. Set the temperature to match the target reservoir condition.

o Sample Loading: Fill a glass capillary tube with the denser phase (typically the
brine/surfactant solution).

o Droplet Injection: Carefully inject a small droplet of the lighter phase (crude oil) into the
center of the capillary tube.

» Rotation and Measurement: Rotate the capillary tube at a high angular velocity. The
centrifugal force will elongate the oil droplet.

» Data Acquisition: The instrument's software captures an image of the elongated droplet. By
analyzing the droplet's shape and the rotational speed, it calculates the IFT based on the
Vonnegut equation.

» Equilibration: Monitor the IFT value over time until a stable, equilibrium value is reached.
This can take several minutes to hours.

e Analysis: Plot IFT as a function of surfactant concentration to determine the Critical Micelle
Concentration (CMC) and identify the concentration range that yields the lowest IFT.
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Surfactant ) o
. Brine Salinity (ppm
Concentration

Equilibrium IFT

Temperature (°C)

(W1%) TDS) (mN/m)
0.0 (Control) 35,000 80 ~25.0

0.5 35,000 80 5.2x1071
1.0 35,000 80 8.9 x 102
15 35,000 80 4.1 x 1073
2.0 35,000 80 45x 1073

Table 1: lllustrative
IFT data for a
tridecylbenzene
sulfonate surfactant.
Optimal performance
is often seenin a
specific concentration

window.

Protocol 2: Core Flooding for Oil Recovery Factor

Determination

Causality: This experiment simulates the displacement process within a reservoir to provide a

direct measure of the surfactant's effectiveness in recovering oil beyond a standard waterflood.

It integrates the effects of IFT reduction, wettability alteration, and fluid-rock interactions.[16]

[17]

© 2025 BenchChem. All rights reserved.

5/14 Tech Support


https://www.researchgate.net/publication/380496250_Experimental_study_of_enhanced_oil_recovery_by_surfactants_using_core_flooding
https://www.mdpi.com/1996-1073/16/4/1815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

1. Core Plug Preparation
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:

3. Oil Saturation (Soi)
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:

4. Core Aging
(Allow wettability to establish)

:

5. Secondary Waterflood
(Inject brine to residual oil saturation, Sorw)

6. Tertiary Surfactant Flood
(Inject surfactant slug, e.g., 0.5 PV)

7. Polymer Drive
(Inject polymer solution for mobility control)

8. Data Analysis
(Calculate Oil Recovery Factor)
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Caption: Standard workflow for a core flooding experiment.

Methodology:
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Core Preparation: Select a reservoir core plug (or a standard like Berea sandstone). Clean,
dry, and measure its dimensions, dry weight, porosity, and absolute permeability.[17]

Initial Saturation: Fully saturate the core with synthetic reservoir brine. Calculate the pore
volume (PV).

Oil Saturation: Flood the core with the target crude oil at a high pressure to displace the
brine down to irreducible water saturation (Swi).

Aging: Age the core in crude oil at reservoir temperature for several weeks to allow the rock's
wettability to equilibrate with the crude oil.[18]

Secondary Waterflood: Mount the core in a core holder under reservoir temperature and
confining pressure. Inject brine at a constant rate until no more oil is produced. The amount
of oil remaining is the residual oil saturation after waterflooding (Sorw). The oil produced is
the secondary recovery.

Tertiary Surfactant Flood: Inject a slug of the optimized tridecylbenzene sulfonate solution
(typically 0.3 to 0.5 PV).

Mobility Control: Follow the surfactant slug with a polymer solution injection (several PVs).
The polymer increases the viscosity of the drive fluid, preventing viscous fingering and
ensuring a stable displacement front.[6]

Effluent Collection & Analysis: Continuously collect the effluent from the core outlet in
graduated tubes. Measure the volume of oil and water produced over time.

Calculation: Determine the tertiary oil recovery as a percentage of the oil in place after the
secondary waterflood (% OOIP).
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Cumulative Oil Recovery

Flooding Stage Pore Volumes Injected

(% OOIP)
Secondary Waterflood 3.0 45.2
Tertiary Surfactant Flood 0.5 58.7
Polymer Drive 2.0 67.5

Table 2: Representative oil
recovery data from a core flood
experiment. The incremental
recovery due to the surfactant

and polymer is 22.3%.

Protocol 3: Contact Angle Measurement for Wettability
Assessment

Causality: This protocol provides a quantitative measure of how a surfactant solution alters the
wetting preference of a mineral surface. A decrease in the contact angle of an oil droplet on a
brine-submerged surface indicates a shift towards a more water-wet state.[13]

Methodology:

o Substrate Preparation: Use a polished mineral crystal representative of the reservoir rock
(e.g., quartz for sandstone, calcite for carbonate).

e Aging: Age the crystal in crude oil at reservoir temperature to render its surface oil-wet.
o Measurement Setup: Place the aged crystal in a transparent cell filled with reservoir brine.

o Baseline Measurement: Place a small droplet of crude oil on the crystal surface. Use a
goniometer to measure the contact angle through the water phase. An angle >90° indicates
an oil-wet surface.

o Surfactant Introduction: Replace the brine in the cell with the tridecylbenzene sulfonate
solution.
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o Dynamic Measurement: Measure the contact angle of the oil droplet again at set time
intervals.

e Analysis: Observe the change in contact angle over time. A significant reduction in the angle
(e.g., from 130° to <70°) provides direct evidence of wettability alteration towards a more
water-wet state, which is favorable for oil recovery.[14]

IV. Conclusion and Field Application Outlook

The laboratory evaluation of tridecylbenzene sulfonate surfactants using the protocols
outlined above is a critical step in designing a successful chemical EOR project. By
systematically measuring IFT reduction, quantifying oil recovery in core floods, and confirming
wettability alteration, researchers can develop robust surfactant formulations tailored to specific
reservoir conditions.[2][19] While these laboratory studies provide essential data, the ultimate
validation comes from pilot tests and full-scale field applications, which bridge the gap between
theoretical performance and real-world efficacy.[19][20] The continued development of high-
performance, cost-effective surfactants like tridecylbenzene sulfonates remains a key enabler
for maximizing hydrocarbon recovery from mature assets globally.
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